Cas no 1806422-22-9 (5-Fluoro-4-hydroxypyridine-2-acetonitrile)

• Product Name: 5-Fluoro-4-hydroxypyridine-2-acetonitrile
• CAS No: 1806422-22-9
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 4905309
• Update Time: 2025-06-13

5-Fluoro-4-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C7H5FN2O/c8-6-4-10-5(1-2-9)3-7(6)11/h3-4H,1H2,(H,10,11)
• InChI Key： DQRBXJMXGXFGMO-UHFFFAOYSA-N
• SMILES： FC1=CNC(CC#N)=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9

Additional information on 5-Fluoro-4-hydroxypyridine-2-acetonitrile

Comprehensive Overview of 5-Fluoro-4-hydroxypyridine-2-acetonitrile (CAS No. 1806422-22-9)

5-Fluoro-4-hydroxypyridine-2-acetonitrile (CAS No. 1806422-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, is widely explored for its potential applications in drug discovery and material science. The presence of both fluoro and hydroxy substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing bioactive molecules. Researchers are particularly interested in 5-Fluoro-4-hydroxypyridine-2-acetonitrile for its potential as a building block in the synthesis of novel therapeutics. Its nitrile group further expands its utility, enabling diverse chemical transformations. This compound aligns with the growing trend of green chemistry, as it can be synthesized using environmentally friendly protocols.

The compound's structural features make it a subject of interest in medicinal chemistry. For instance, its fluorine atom is known to improve metabolic stability and bioavailability in drug candidates. This has led to its exploration in the development of antineoplastic agents and antiviral drugs, addressing current global health challenges. Additionally, its hydroxyl group offers opportunities for further derivatization, catering to the need for customized molecular scaffolds.

From an industrial perspective, 5-Fluoro-4-hydroxypyridine-2-acetonitrile is gaining traction in agrochemical formulations. Its potential as a precursor for crop protection agents is under investigation, particularly in the context of sustainable agriculture. The compound's ability to act as a ligand in catalytic systems also opens doors for applications in material science, such as the design of advanced polymers and coatings.

Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize 5-Fluoro-4-hydroxypyridine-2-acetonitrile, ensuring its purity and stability. These methods are critical for quality control in large-scale production. Furthermore, computational studies, including molecular docking and QSAR modeling, are being used to predict its interactions with biological targets, accelerating its adoption in drug discovery pipelines.

The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques highlights its adaptability to modern laboratory practices. These methods reduce reaction times and improve yields, addressing the industry's demand for efficient synthetic routes. As a result, 5-Fluoro-4-hydroxypyridine-2-acetonitrile is increasingly featured in patent applications and academic publications.

In conclusion, 5-Fluoro-4-hydroxypyridine-2-acetonitrile (CAS No. 1806422-22-9) represents a versatile and promising compound in contemporary chemical research. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in addressing current scientific and industrial challenges. Continued exploration of its properties and derivatives is expected to yield innovative solutions across multiple disciplines.